Cas no 1806628-53-4 (4-(3-Bromopropyl)-2-ethylmandelic acid)

• Product Name: 4-(3-Bromopropyl)-2-ethylmandelic acid
• CAS No: 1806628-53-4
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4941119
• Update Time: 2025-06-11

4-(3-Bromopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-2-ethylmandelic acid

• Inchi： 1S/C13H17BrO3/c1-2-10-8-9(4-3-7-14)5-6-11(10)12(15)13(16)17/h5-6,8,12,15H,2-4,7H2,1H3,(H,16,17)
• InChI Key： XXUOESCUBSGWEP-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(C(=O)O)O)=C(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Additional information on 4-(3-Bromopropyl)-2-ethylmandelic acid

Research Brief on 4-(3-Bromopropyl)-2-ethylmandelic acid (CAS: 1806628-53-4) in Chemical Biology and Pharmaceutical Applications

4-(3-Bromopropyl)-2-ethylmandelic acid (CAS: 1806628-53-4) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromopropyl and ethylmandelic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. The unique structural features of this compound, including its chiral center and reactive bromine moiety, make it a valuable building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(3-Bromopropyl)-2-ethylmandelic acid as a key intermediate in the synthesis of novel γ-secretase modulators for Alzheimer's disease treatment. The research team utilized the compound's reactive bromopropyl group for efficient coupling with various pharmacophores, enabling rapid structure-activity relationship studies. The study reported improved blood-brain barrier penetration compared to previous analogs, highlighting the compound's potential in central nervous system drug development.

In cancer research, a recent Nature Communications article (2024) described the use of 4-(3-Bromopropyl)-2-ethylmandelic acid derivatives as selective HDAC6 inhibitors. The bromine atom at the 3-position allowed for precise modifications that enhanced target specificity while maintaining favorable pharmacokinetic properties. These derivatives showed promising results in preclinical models of multiple myeloma, with significantly reduced off-target effects compared to pan-HDAC inhibitors currently in clinical use.

The compound's application extends to antibiotic development as well. A 2024 ACS Infectious Diseases publication reported its incorporation into novel β-lactamase inhibitors. Researchers exploited the mandelic acid moiety to improve binding affinity to class D carbapenemases, addressing a critical need in combating antimicrobial resistance. The study demonstrated potent activity against multidrug-resistant Acinetobacter baumannii strains, with the bromopropyl side chain playing a crucial role in membrane permeability.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 4-(3-Bromopropyl)-2-ethylmandelic acid. A 2023 Organic Process Research & Development paper detailed an improved asymmetric synthesis route that achieved 98% enantiomeric excess while reducing hazardous waste generation by 40%. This development is particularly significant for scaling up production while meeting increasingly stringent environmental regulations in pharmaceutical manufacturing.

Ongoing research continues to explore the full potential of this compound. Current investigations include its use in PROTAC (proteolysis targeting chimera) technology, where its structural features facilitate the design of bifunctional molecules for targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society national meeting showed promising degradation efficiency for several challenging oncology targets.

As the pharmaceutical industry increasingly focuses on targeted therapies and precision medicine, 4-(3-Bromopropyl)-2-ethylmandelic acid is positioned to play an important role in next-generation drug discovery. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, suggests that research interest in this compound will continue to grow in the coming years.